![molecular formula C9H7NO3 B076643 1,4-benzoxazepine-3,5(2H,4H)-dione CAS No. 14151-88-3](/img/structure/B76643.png)
1,4-benzoxazepine-3,5(2H,4H)-dione
Overview
Description
1,4-benzoxazepine-3,5(2H,4H)-dione, commonly known as BOD, is a heterocyclic compound found in a variety of plants, including the bark of the magnolia tree. It is a naturally occurring compound and has been studied extensively in recent years. BOD is a valuable tool in scientific research due to its versatile properties and applications.
Scientific Research Applications
Synthesis of Derivatives
A tandem transformation of C-N coupling/C-H carbonylation has been developed for the synthesis of benzo-1,4-oxazepine pharmaceutically derivatives . This reaction was accomplished by various phenylamine with ally halides under carbon dioxide atmosphere .
Pharmaceutical Chemistry
The heterocycle benzoxazepines are privileged scaffolds in natural biologically products . They have been used in pharmaceutical chemistry . For example, Sintamilv is an efficient antidepressant ; H1 receptor antagonist is a selective antihistaminic agent ; and Sintamil is a benzoxazepine analogue .
Central Nervous System Treatment
The therapeutic applications of benzoxazepines are for the central nervous system .
Anti-Breast Cancer Activity
Benzoxazepines have shown potential in anti-breast cancer activity .
HIV Inhibitors
Benzoxazepines have been used as inhibitors of HIV .
Antimicrobial Activity
Researchers have synthesized novel spiro-fused heterocyclic molecules to explore their potential as antimicrobial agents .
properties
IUPAC Name |
1,4-benzoxazepine-3,5-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7NO3/c11-8-5-13-7-4-2-1-3-6(7)9(12)10-8/h1-4H,5H2,(H,10,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LASIQOVJNPVKJM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)NC(=O)C2=CC=CC=C2O1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80352438 | |
Record name | 1,4-benzoxazepine-3,5(2H,4H)-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80352438 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
177.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,4-benzoxazepine-3,5(2H,4H)-dione | |
CAS RN |
14151-88-3 | |
Record name | 1,4-benzoxazepine-3,5(2H,4H)-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80352438 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
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